Cas no 2138211-15-9 (1-cyclopropyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol)

• Product Name: 1-cyclopropyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol
• CAS No: 2138211-15-9
• MF: C₁₀H₁₂N₄S
• MW: 220.294079780579
• CID: 5962955
• PubChem ID: 165484210
• Update Time: 2025-06-10

1-cyclopropyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol
• EN300-1128477
• 2138211-15-9

• Inchi： 1S/C10H12N4S/c1-13-9(4-5-11-13)8-6-10(15)14(12-8)7-2-3-7/h4-7,12H,2-3H2,1H3
• InChI Key： VQBMVLKFZCUIOR-UHFFFAOYSA-N
• SMILES： S=C1C=C(C2=CC=NN2C)NN1C1CC1

Computed Properties

• Exact Mass: 220.07826757g/mol
• Monoisotopic Mass: 220.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2Ų

Additional information on 1-cyclopropyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol

Professional Introduction to Compound with CAS No. 2138211-15-9 and Product Name: 1-cyclopropyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol

The compound identified by the CAS number 2138211-15-9 and the product name 1-cyclopropyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a unique structural arrangement of cyclopropyl, pyrazole, and thiol functional groups, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

Recent studies have highlighted the importance of pyrazole derivatives in the design of novel therapeutic agents. The presence of multiple nitrogen atoms in the pyrazole ring system contributes to its versatility as a pharmacophore, enabling interactions with various biological targets. Specifically, the 1-methyl-1H-pyrazol-5-yl moiety in the compound's structure suggests a possible role in modulating enzyme activity and receptor binding, which are critical for developing effective treatments for a range of diseases.

The cyclopropyl substituent is another key feature that enhances the compound's pharmacological profile. Cyclopropyl groups are known to improve metabolic stability and binding affinity, making them valuable in drug design. In this context, the integration of a cyclopropyl group with the pyrazole core in 1-cyclopropyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol may contribute to enhanced bioavailability and efficacy compared to simpler analogs.

The thiol (-SH) functional group at the 5-position of the pyrazole ring adds another layer of complexity to the compound's biological activity. Thiols are well-documented for their role in redox signaling and have been explored in various therapeutic contexts, including anti-inflammatory and antioxidant applications. The incorporation of a thiol group into this molecular framework may enable interactions with thiols-containing proteins or enzymes, potentially leading to novel mechanisms of action.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple targets simultaneously. The structural features of 1-cyclopropyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol, with its combination of cyclopropyl, pyrazole, and thiol moieties, aligns well with this trend. Such compounds have the potential to exhibit synergistic effects, improving therapeutic outcomes while minimizing side effects.

Moreover, advances in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. These tools have been instrumental in optimizing the structure of 1-cyclopropyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol for improved efficacy and selectivity. By leveraging these technologies, scientists can accelerate the discovery process and bring new treatments to market more efficiently.

In conclusion, the compound with CAS No. 2138211-15-9 and product name 1-cyclopropyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol represents a promising candidate for further exploration in pharmaceutical research. Its unique structural composition and potential biological activities make it an attractive subject for future studies aimed at developing innovative therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play a significant role in advancing our understanding of drug design and development.